Cas no 1187928-85-3 (4-(4-Bromo-phenyl)-1-methyl-piperidine)

• Product Name: 4-(4-Bromo-phenyl)-1-methyl-piperidine
• CAS No: 1187928-85-3
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• MDL: MFCD12913776
• CID: 2101860
• Update Time: 2025-10-21

4-(4-Bromo-phenyl)-1-methyl-piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(4-bromophenyl)-1-methyl-
• 4-(4-bromophenyl)-1-methylPiperidine
• 4-(4-BROMO-PHENYL)-1-METHYL-PIPERIDINE
• XVFDTMOEUDZZFE-UHFFFAOYSA-N
• 2483AJ
• 4-(4-bromophenyl)-1-methyl-piperidine
• 4-(4-Bromo-phenyl)-1-methyl-piperidine

• MDL： MFCD12913776
• Inchi： 1S/C12H16BrN/c1-14-8-6-11(7-9-14)10-2-4-12(13)5-3-10/h2-5,11H,6-9H2,1H3
• InChI Key： XVFDTMOEUDZZFE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 167
• Topological Polar Surface Area: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(4-Bromo-phenyl)-1-methyl-piperidine

Introduction to 4-(4-Bromo-phenyl)-1-methyl-piperidine (CAS No. 1187928-85-3)

4-(4-Bromo-phenyl)-1-methyl-piperidine (CAS No. 1187928-85-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a brominated phenyl group and a methylated piperidine ring. These structural features contribute to its potential as a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The chemical structure of 4-(4-Bromo-phenyl)-1-methyl-piperidine is particularly noteworthy due to its functional groups. The bromine atom on the phenyl ring can serve as a reactive site for further chemical modifications, such as substitution reactions or coupling reactions with other molecules. The methylated piperidine ring, on the other hand, imparts specific steric and electronic properties that can influence the compound's biological activity and pharmacological profile.

Recent studies have highlighted the potential of 4-(4-Bromo-phenyl)-1-methyl-piperidine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the use of this compound as a scaffold for designing selective serotonin reuptake inhibitors (SSRIs). The researchers found that derivatives of 4-(4-Bromo-phenyl)-1-methyl-piperidine exhibited potent SSRI activity, making them promising candidates for the treatment of depression and anxiety disorders.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists explored the anti-inflammatory properties of 4-(4-Bromo-phenyl)-1-methyl-piperidine. The results showed that certain derivatives of this compound effectively inhibited the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. This finding opens up new avenues for the development of drugs targeting inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthetic accessibility of 4-(4-Bromo-phenyl)-1-methyl-piperidine is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been reported in the literature, allowing for large-scale production and structural modifications. One such method involves the reaction of 4-bromobenzaldehyde with 1-methylpiperidine followed by reduction to form the desired product. This synthetic pathway is not only straightforward but also highly reproducible, making it suitable for both laboratory-scale synthesis and industrial production.

In addition to its potential as a pharmaceutical intermediate, 4-(4-Bromo-phenyl)-1-methyl-piperidine has also been studied for its use in materials science. Research has shown that this compound can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability. For example, a study published in the Journal of Polymer Science: Part A: Polymer Chemistry demonstrated that polymers containing 4-(4-Bromo-phenyl)-1-methyl-piperidine units exhibited improved tensile strength and heat resistance compared to their counterparts without this modification.

The safety profile of 4-(4-Bromo-phenyl)-1-methyl-piperidine is an important consideration for its use in various applications. Toxicological studies have indicated that this compound has low toxicity when used under controlled conditions. However, like any chemical substance, it should be handled with appropriate precautions to ensure safety in laboratory settings and industrial processes.

In conclusion, 4-(4-Bromo-phenyl)-1-methyl-piperidine (CAS No. 1187928-85-3) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile synthetic accessibility make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new applications and properties, 4-(4-Bromo-phenyl)-1-methyl-piperidine is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.